3,7-Di-O-methylducheside A
3,7-Di-O-methylducheside A
Brand Name:
Vulcanchem
CAS No.:
136133-08-9
VCID:
VC0172710
InChI:
InChI=1S/C22H20O12/c1-28-10-4-7-12-13-8(21(27)33-18(12)16(10)29-2)5-11(17(30-3)19(13)34-20(7)26)32-22-15(25)14(24)9(23)6-31-22/h4-5,9,14-15,22-25H,6H2,1-3H3/t9-,14+,15-,22+/m1/s1
SMILES:
COC1=C(C2=C3C(=C1)C(=O)OC4=C3C(=CC(=C4OC)OC5C(C(C(CO5)O)O)O)C(=O)O2)OC
Molecular Formula:
C22H20O12
Molecular Weight:
476.4 g/mol
3,7-Di-O-methylducheside A
CAS No.: 136133-08-9
Main Products
VCID: VC0172710
Molecular Formula: C22H20O12
Molecular Weight: 476.4 g/mol
| CAS No. | 136133-08-9 |
|---|---|
| Product Name | 3,7-Di-O-methylducheside A |
| Molecular Formula | C22H20O12 |
| Molecular Weight | 476.4 g/mol |
| IUPAC Name | 6,7,14-trimethoxy-13-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-2,9-dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione |
| Standard InChI | InChI=1S/C22H20O12/c1-28-10-4-7-12-13-8(21(27)33-18(12)16(10)29-2)5-11(17(30-3)19(13)34-20(7)26)32-22-15(25)14(24)9(23)6-31-22/h4-5,9,14-15,22-25H,6H2,1-3H3/t9-,14+,15-,22+/m1/s1 |
| Standard InChIKey | QXQRDKINPINYFD-SCBIHCBJSA-N |
| Isomeric SMILES | COC1=C(C2=C3C(=C1)C(=O)OC4=C3C(=CC(=C4OC)O[C@H]5[C@@H]([C@H]([C@@H](CO5)O)O)O)C(=O)O2)OC |
| SMILES | COC1=C(C2=C3C(=C1)C(=O)OC4=C3C(=CC(=C4OC)OC5C(C(C(CO5)O)O)O)C(=O)O2)OC |
| Canonical SMILES | COC1=C(C2=C3C(=C1)C(=O)OC4=C3C(=CC(=C4OC)OC5C(C(C(CO5)O)O)O)C(=O)O2)OC |
| Appearance | Powder |
| Synonyms | 3,7-Di-O-methylducheside A |
| PubChem Compound | 10838304 |
| Last Modified | Nov 11 2021 |
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